Cas no 31106-06-6 (crin-1-en-3-one)

• Product Name: crin-1-en-3-one
• CAS No: 31106-06-6
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 2012306
• Update Time: 2025-03-29

crin-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• crin-1-en-3-one
• Oxocrinin
• oxocrinine
• Crinan-3-one, 1,2-didehydro- (8CI,9CI)
• Crinan-3-one, 1,2-didehydro-

• Inchi： 1S/C16H15NO3/c18-11-1-2-16-3-4-17(15(16)6-11)8-10-5-13-14(7-12(10)16)20-9-19-13/h1-2,5,7,15H,3-4,6,8-9H2
• InChI Key： LUMDZQACZMCPFS-UHFFFAOYSA-N
• SMILES： O=C1C=CC23C(N(CC4C2=CC2=C(C=4)OCO2)CC3)C1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Melting Point: 183-185 °C
• Boiling Point: 397.1±41.0 °C(Predicted)
• pka: 6.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives